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Compound of Interest

Compound Name: Isobutyl angelate

Cat. No.: B145879 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of isobutyl angelate, a flammable liquid commonly used in

fragrance and flavor industries. Adherence to these guidelines is critical for maintaining

laboratory safety and environmental compliance.

Immediate Safety and Handling Precautions
Before handling isobutyl angelate, it is crucial to be aware of its properties and the necessary

safety measures. Isobutyl angelate is a flammable liquid and vapor.[1] Therefore, it must be

kept away from heat, sparks, open flames, and hot surfaces.[1] Smoking is strictly prohibited in

areas where this chemical is handled or stored.[1]

Personal Protective Equipment (PPE): When handling isobutyl angelate, always wear

appropriate personal protective equipment:

Gloves: Chemical-resistant gloves.

Eye/Face Protection: Safety goggles or a face shield.[2]

Clothing: A lab coat or other protective clothing to prevent skin contact.[2]

Ensure adequate ventilation, such as working in a chemical fume hood, to avoid inhalation of

vapors.[2] All equipment used for handling, including containers and receiving equipment,
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should be grounded and bonded to prevent static discharge.[1] Use only non-sparking tools

when opening or handling containers.[1]

Quantitative Safety Data
The following table summarizes key quantitative data for isobutyl angelate, providing a quick

reference for safety and handling.

Property Value

Flash Point 60.00 °C (140.00 °F) TCC

Specific Gravity 0.87400 to 0.88000 @ 25.00 °C

Boiling Point 176-177 °C

GHS Hazard Classification Flammable liquid and vapor (H226)[1]

Step-by-Step Disposal Procedure
The disposal of isobutyl angelate must comply with federal, state, and local regulations. In the

United States, the Environmental Protection Agency (EPA) governs hazardous waste

management under the Resource Conservation and Recovery Act (RCRA).[3][4]

Step 1: Waste Identification and Segregation

Hazardous Waste Determination: Isobutyl angelate is classified as a flammable liquid and,

therefore, must be treated as hazardous waste.

Segregation: Do not mix isobutyl angelate waste with other chemical waste streams unless

explicitly permitted by your institution's hazardous waste management plan. Incompatible

wastes must be kept separate.

Step 2: Waste Collection and Containerization

Container: Use a designated, properly labeled, and chemically compatible waste container.

The container must be in good condition and have a secure, tight-fitting lid.[1]
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Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Isobutyl Angelate," and a description of the associated hazards

(e.g., "Flammable Liquid").[5]

Accumulation: Store the waste container in a designated satellite accumulation area within

the laboratory. This area should be under the control of the laboratory personnel.

Step 3: Storage and Removal

Storage: Keep the waste container tightly closed and store it in a cool, well-ventilated place

away from sources of ignition.[1][2]

Removal: Contact your institution's Environmental Health and Safety (EHS) department to

schedule a pickup for the hazardous waste. Do not dispose of isobutyl angelate down the

drain or in the regular trash.[6]

Spill and Emergency Procedures
In the event of a spill or accidental release, follow these procedures:

Small Spills:

Alert personnel in the immediate area.

If it is safe to do so, contain the spill using an absorbent, inert material such as sand or a

universal binder.[7]

Collect the absorbed material using non-sparking tools and place it in a designated

hazardous waste container.

Clean the spill area thoroughly.

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team or EHS department.
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Prevent the spill from entering drains or waterways.[7]

In Case of Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire

involving isobutyl angelate.[1] Do not use a solid water stream, as it may scatter and spread

the fire.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of isobutyl
angelate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cosyowl.com/wp-content/uploads/pdf/chamomile-roman-essential-oil-TCDL-CESS-BOWL-NCRO_MSDS.pdf
https://www.benchchem.com/product/b145879?utm_src=pdf-body
https://www.tcichemicals.com/US/en/p/A1127
https://www.benchchem.com/product/b145879?utm_src=pdf-body
https://www.benchchem.com/product/b145879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Disposal Procedure

Emergency Procedures

Start: Handling Isobutyl Angelate

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area
(Fume Hood)

Collect Isobutyl Angelate Waste

Spill Occurs
Use Designated, Labeled

Hazardous Waste Container

Segregate from
Incompatible Wastes

Store in a Cool, Ventilated Area
Away from Ignition Sources

Contact EHS for Waste Pickup

Disposal Complete

End of Process

Small Spill:
Absorb with Inert Material

Assess Size

Large Spill:
Evacuate & Call EHS

Assess Size

Dispose of Contaminated Material
as Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of isobutyl angelate.
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Environmental Considerations
While isobutyl angelate has been found not to be Persistent, Bioaccumulative, and Toxic

(PBT) according to the International Fragrance Association (IFRA) Environmental Standards,

proper disposal is still necessary to prevent environmental contamination.[8] Avoid release to

the environment.[7] Adherence to the described disposal procedures ensures that the chemical

is managed in an environmentally responsible manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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